Cas no 1630907-31-1 (1-(Pyrazin-2-yl)propan-1-amine dihydrochloride)

• Product Name: 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride
• CAS No: 1630907-31-1
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD28502517
• CID: 4609942
• PubChem ID: 91825999
• Update Time: 2025-06-13

1-(Pyrazin-2-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride
• 1-(Pyrazin-2-yl)propan-1-amine 2HCl
• 1-pyrazin-2-ylpropan-1-amine;dihydrochloride
• SB20323
• P15053
• CS-0052802
• AKOS025290192
• AS-52405
• 1-(Pyrazin-2-yl)propan-1-aminedihydrochloride
• 1630907-31-1

• MDL： MFCD28502517
• Inchi： 1S/C7H11N3.2ClH/c1-2-6(8)7-5-9-3-4-10-7;;/h3-6H,2,8H2,1H3;2*1H
• InChI Key： DMOPLTAINMKFIB-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C1C=NC=CN=1)CC

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8

Additional information on 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride

Recent Advances in the Study of 1-(Pyrazin-2-yl)propan-1-amine Dihydrochloride (CAS: 1630907-31-1)

The compound 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride (CAS: 1630907-31-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazine core and amine functionality, has shown promise in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for both academic and industrial researchers.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride, highlighting its improved yield and purity through a modified reductive amination pathway. The researchers emphasized the compound's stability under physiological conditions, which is crucial for its potential use in drug formulations. Furthermore, the study identified its high affinity for specific neurotransmitter receptors, suggesting its utility in treating neurological disorders such as depression and anxiety.

In another groundbreaking study, researchers investigated the antimicrobial properties of 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride. The compound demonstrated significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These findings open new avenues for the development of antibiotics targeting resistant bacterial strains.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride. Results indicated favorable oral absorption and a half-life suitable for once-daily dosing, which enhances its potential as a therapeutic agent. Additionally, in vivo studies in rodent models showed minimal toxicity at therapeutic doses, further supporting its safety profile.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The versatility of 1-(Pyrazin-2-yl)propan-1-amine dihydrochloride underscores its importance as a scaffold for future drug development.